Cas no 82719-86-6 (N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide)

• Product Name: N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide
• CAS No: 82719-86-6
• MF: C₂₁H₁₈N₂O₃S
• MW: 378.444223880768
• CID: 5910542
• PubChem ID: 21236060
• Update Time: 2025-11-01

N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-methyl-N-[phenyl[(phenylsulfonyl)imino]methyl]-
• N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide
• F0898-0124
• SR-01000009829
• (E)-N-methyl-N-(phenyl((phenylsulfonyl)imino)methyl)benzamide
• AKOS003609344
• SR-01000009829-1
• 82719-86-6
• N-[(E)-N-(benzenesulfonyl)-C-phenylcarbonimidoyl]-N-methylbenzamide
• N-[(1E)-[(benzenesulfonyl)imino](phenyl)methyl]-N-methylbenzamide

• Inchi： 1S/C21H18N2O3S/c1-23(21(24)18-13-7-3-8-14-18)20(17-11-5-2-6-12-17)22-27(25,26)19-15-9-4-10-16-19/h2-16H,1H3
• InChI Key： RXOJWBHLCUSLIG-UHFFFAOYSA-N
• SMILES： C(N(C)C(C1=CC=CC=C1)=NS(C1=CC=CC=C1)(=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 378.10381361g/mol
• Monoisotopic Mass: 378.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 116-117 °C
• Boiling Point: 539.7±33.0 °C(Predicted)
• pka: -2.56±0.70(Predicted)

Additional information on N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide

N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide (CAS No. 82719-86-6): An Overview

N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide (CAS No. 82719-86-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. The molecule consists of a benzamide moiety linked to a benzenesulfonyl imino group, which imparts specific chemical and biological properties.

The benzamide functional group is a common motif in many pharmaceuticals, known for its ability to modulate various biological processes. In the context of N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide, this group plays a crucial role in the compound's overall structure and function. The presence of the benzenesulfonyl imino group further enhances the molecule's reactivity and selectivity, making it an interesting candidate for drug development.

Recent studies have explored the potential applications of N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide may have potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory effects, N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide as a lead compound for the development of new anticancer drugs.

The structural complexity of N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide also makes it an attractive target for synthetic chemists. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One such method involves the reaction of benzoyl chloride with N-methylaniline, followed by treatment with benzenesulfonyl chloride and subsequent imination with phenylhydrazine. These synthetic strategies not only facilitate the production of the compound but also allow for the exploration of structural modifications to optimize its biological activity.

The pharmacokinetic properties of N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide have also been studied to understand its behavior in biological systems. In vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicity studies have indicated that N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-(1E)-(benzenesulfonyl)imino(phenyl)methyl-N-methylbenzamide (CAS No. 82719-86-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs.